molecular formula C14H12N2S B8598937 [3-(Benzylsulfanyl)phenyl]cyanamide CAS No. 917894-15-6

[3-(Benzylsulfanyl)phenyl]cyanamide

Cat. No.: B8598937
CAS No.: 917894-15-6
M. Wt: 240.33 g/mol
InChI Key: YDIBMDSUYQRQIA-UHFFFAOYSA-N
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Description

[3-(Benzylsulfanyl)phenyl]cyanamide is a useful research compound. Its molecular formula is C14H12N2S and its molecular weight is 240.33 g/mol. The purity is usually 95%.
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Properties

CAS No.

917894-15-6

Molecular Formula

C14H12N2S

Molecular Weight

240.33 g/mol

IUPAC Name

(3-benzylsulfanylphenyl)cyanamide

InChI

InChI=1S/C14H12N2S/c15-11-16-13-7-4-8-14(9-13)17-10-12-5-2-1-3-6-12/h1-9,16H,10H2

InChI Key

YDIBMDSUYQRQIA-UHFFFAOYSA-N

Canonical SMILES

C1=CC=C(C=C1)CSC2=CC=CC(=C2)NC#N

Origin of Product

United States

Synthesis routes and methods

Procedure details

A solution of cyanogen bromide (1.42 g, 13.4 mmol) in anhydrous diethyl ether (10 ml) was added slowly to a stirred solution of 3-(benzylthio)aniline (4.6 g, 21.4 mmol) in anhydrous diethyl ether (25 ml) at 0-4° C. After the addition, the reaction mixture was stirred at room temperature for 12 hours and became a brown solution with a white precipitate. The precipitate was filtered off and the filtrate was washed with aqueous HCl (1 M, 3×40 ml) and followed by brine (40 ml). The ether solution was dried over MgSO4, filtered, and concentrated in vacuo to yield yellow oil as crude product. It was further purified by flash chromatography (SiO2, CH2Cl2/EtOAc, 0-20%) to afford 3-(benzylthio)phenylcyanamide (2.82 g, 55% yield) as a white solid: TLC: Dichloromethane/EtOAc (93:7), Rf=0.64; 1H-NMR (CDCl3) δ (ppm) 7.2-6.7 (m, 9H, Ar—H), 4.12 (s, 2H, S—CH2). IR(KBr): 3178 cm−1 (secondary N—H), 3023-3085 cm−1 (C—H aromatic stretch), 2227 cm−1 (CN).
Quantity
1.42 g
Type
reactant
Reaction Step One
Quantity
4.6 g
Type
reactant
Reaction Step One
Quantity
10 mL
Type
solvent
Reaction Step One
Quantity
25 mL
Type
solvent
Reaction Step One

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